Cas no 4447-45-4 (5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine)

• Product Name: 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine
• CAS No: 4447-45-4
• MF: C₆H₅N₃OS
• MW: 167.188399076462
• MDL: MFCD00980805
• CID: 331993
• PubChem ID: 351610
• Update Time: 2025-05-26

5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine
• 1,3,4-Thiadiazol-2-amine,5-(2-furanyl)-
• 2-Amino-5-(2-furyl)-1,3,4-thiadiazole
• 5-FURAN-2-YL-[1,3,4]THIADIAZOL-2-YLAMINE
• 5-(2-Furyl)-1,3,4-thiadiazol-2-amine
• MLS000107063
• FT-0677030
• 4447-45-4
• 1,3,4-Thiadiazol-2-amine, 5-(2-furyl)-
• SMR000111435
• 5-(2-Furyl)-1,3,4-thiadiazol-2-ylamine #
• EN300-23580
• NSC-522432
• Oprea1_415011
• DTXSID30325975
• CS-0215346
• 2-amino-5-(2-furyl)-1,3,4-thiadiazole, AldrichCPR
• Cambridge id 5511583
• Z154669674
• BS-38173
• Oprea1_630992
• SCHEMBL570555
• SB61804
• CHEMBL1376129
• AKOS000225369
• MFCD00980805
• HMS2505N24
• A872529
• NSC522432
• DB-028128
• STK828038
• G27678

• MDL： MFCD00980805
• Inchi： 1S/C6H5N3OS/c7-6-9-8-5(11-6)4-2-1-3-10-4/h1-3H,(H2,7,9)
• InChI Key： NJIPARYFCVPPCA-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C1=CC=CO1

Computed Properties

• Exact Mass: 167.01545
• Monoisotopic Mass: 167.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.2A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 345.8±34.0 °C at 760 mmHg
• Flash Point: 163.0±25.7 °C
• Refractive Index: 1.644
• PSA: 64.94
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine

5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine: A Comprehensive Overview

5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine (CAS No. 4447-45-4) is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiadiazole ring system with a furan substituent. The thiadiazole moiety, a five-membered ring containing sulfur and nitrogen atoms, is known for its versatile reactivity and electronic properties. The presence of the furan group further enhances the compound's potential for various applications.

The synthesis of 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine involves a series of carefully designed reactions that exploit the reactivity of thiadiazole precursors. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high product quality. This approach not only streamlines the production process but also aligns with the growing demand for sustainable chemical manufacturing practices.

One of the most promising applications of 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine lies in its potential as a building block for advanced materials. The compound's ability to form stable coordination complexes has been leveraged in the development of novel catalysts for organic transformations. For example, recent research has demonstrated its effectiveness in facilitating asymmetric catalysis reactions, which are crucial for the synthesis of chiral pharmaceutical compounds.

In addition to its role in catalysis, 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine has shown remarkable electronic properties that make it a candidate for use in organic electronics. Its ability to act as a n-type semiconductor has been explored in the context of flexible electronics and organic photovoltaics. Studies have highlighted its potential to enhance device performance by improving charge transport properties and stability under operational conditions.

The compound's unique electronic characteristics also extend to its applications in sensing technologies. Researchers have investigated its use as a sensing material for detecting various analytes, including gases and biomolecules. The integration of 5-(Furan-2-yl)-1,3,4-thiadiazol-2-amine into sensor devices has shown promise due to its high sensitivity and selectivity towards target molecules.

Another area where 5-(Furan-2-y